Cas no 525-39-3 (6-Ethoxyquinoline-4-carboxylic acid)

• Product Name: 6-Ethoxyquinoline-4-carboxylic acid
• CAS No: 525-39-3
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 937076
• Update Time: 2024-02-29

6-Ethoxyquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylicacid,6-ethoxy-(9CI)
• 6-ethoxyquinoline-4-carboxylic acid
• 4-quinolinecarboxylic acid,6-ethoxy-
• 6-Ethoxyquinoline-4-carboxylic acid

• Inchi： 1S/C12H11NO3/c1-2-16-8-3-4-11-10(7-8)9(12(14)15)5-6-13-11/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： SUCSQKWIHAXNTM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C(=C(C(=O)O)C=CN=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids